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(2-chloro-1H-imidazol-5-

yl)methanol

CAS No.: 1067894-58-9

Cat. No.: B2634743 Get Quote

The imidazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, is a

cornerstone of medicinal chemistry.[4][5] Its unique electronic and structural properties allow it

to interact with a wide array of biological targets, making it a fundamental building block in the

design of novel therapeutic agents.[5][6] The significance of the imidazole core is rooted in its

chemical nature; it is a polar, ionizable, and aromatic system capable of acting as both a

hydrogen bond donor and acceptor.[5] This versatility enables imidazole-containing molecules

to form strong and specific interactions with biological macromolecules such as enzymes and

receptors.[5] Furthermore, the imidazole ring is a key component of naturally occurring

biomolecules like the amino acid histidine, the neurotransmitter histamine, and purines,

highlighting its inherent biocompatibility and crucial role in biological systems.[4][5] These

features contribute to the favorable pharmacokinetic profiles often observed in imidazole-based

drugs.[5]

The journey of the imidazole scaffold from a simple organic molecule, first synthesized by

Heinrich Debus in 1858, to a "privileged scaffold" in drug discovery is a testament to its

remarkable versatility.[4] This has spurred the development of a vast array of synthetic

imidazole-containing drugs with a wide spectrum of therapeutic applications, including

antifungal, antibacterial, anticancer, and anti-inflammatory activities.[4]
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The construction of the imidazole core and its derivatives can be achieved through various

synthetic strategies, with the choice of method often depending on the desired substitution

pattern and the availability of starting materials.

Key Synthetic Methodologies:
Debus-Radziszewski Imidazole Synthesis: This classical multi-component reaction involves

the condensation of a 1,2-dicarbonyl compound, an aldehyde, and ammonia to yield

substituted imidazoles.[5]

van Leusen Imidazole Synthesis: This method utilizes the reaction of a tosylmethyl

isocyanide (TosMIC) with an aldimine to form the imidazole ring.

Microwave-Assisted and Solvent-Free Methods: Advances in green chemistry have led to

the development of more efficient and environmentally friendly synthetic routes.[7]

The synthetic tractability of the imidazole scaffold allows for the generation of diverse molecular

libraries with a wide range of biological activities.[5]

Pharmacological Significance and Diverse
Biological Activities
Imidazole derivatives have demonstrated a broad spectrum of pharmacological activities,

establishing them as crucial scaffolds in drug discovery and development.[8] Their diverse

biological actions include anti-cancer, anti-mycobacterial, anti-hypertensive, anti-thrombin,

kinase inhibition, anti-diarrheal, and anti-platelet effects.[8]

Antifungal Activity
Imidazole-containing compounds are the foundation of many clinically used antifungal agents.

[5]

Mechanism of Action: The primary mode of action for most antifungal imidazoles is the

inhibition of the fungal cytochrome P450 enzyme, lanosterol 14α-demethylase. This enzyme

is crucial for the biosynthesis of ergosterol, a vital component of the fungal cell membrane.

Inhibition of this enzyme disrupts membrane integrity, leading to fungal cell death.[5] Notable

examples of antifungal imidazoles include clotrimazole, ketoconazole, and miconazole.[7]
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Anticancer Activity
Novel imidazole derivatives are being designed as inhibitors of specific kinases and other

signaling proteins that are dysregulated in cancer.[4]

Mechanism of Action: Imidazole-based compounds can exert their anticancer effects through

various mechanisms, including:

Topoisomerase IIα catalytic inhibition[9]

Focal adhesion kinase (FAK) inhibition[9]

c-MYC G-quadruplex DNA stabilization[9]

Aurora kinase inhibition[9]

Dacarbazine (DTIC), an imidazole derivative, established this scaffold as a viable option for

anticancer drugs and received FDA approval in 1975.[4]

Anti-inflammatory Activity
Imidazole derivatives have shown potent anti-inflammatory effects by modulating key

inflammatory pathways.[5]

Mechanism of Action:

Inhibition of COX-2 enzyme[9]

Inhibition of neutrophil degranulation and the generation of reactive oxygen species[9]

Antibacterial and Antiprotozoal Activity
Nitroimidazole compounds like metronidazole and benznidazole are effective against bacterial

and protozoal infections.[7]

Mechanism of Action: These compounds can break the DNA double-strand helix and inhibit

protein kinase in microorganisms.[9]
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Experimental Protocols for Evaluation of Imidazole
Scaffolds
The discovery and development of novel imidazole-based therapeutic agents typically follow a

structured workflow, from initial design and synthesis to comprehensive biological evaluation.[5]

Workflow for Drug Discovery and Development
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Caption: A typical workflow for the discovery and development of imidazole-based drugs.
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MTT Cell Viability Assay Protocol
This assay is commonly used to assess the cytotoxic effects of compounds on cancer cell

lines.

1. Cell Seeding: a. Plate cells in a 96-well plate at a density of 5,000-10,000 cells per well. b.

Incubate for 24 hours to allow for cell attachment.

2. Compound Treatment: a. Prepare serial dilutions of the imidazole-based test compound. b.

Treat the cells with varying concentrations of the compound and a vehicle control. c. Incubate

for 48-72 hours.

3. MTT Addition: a. Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

solution to each well. b. Incubate for 2-4 hours to allow for the formation of formazan crystals.

4. Solubilization: a. Add a solubilization solution (e.g., DMSO) to dissolve the formazan crystals.

5. Data Analysis: a. Measure the absorbance at a specific wavelength (e.g., 570 nm). b.

Express cell viability as a percentage of the control (untreated cells). c. Calculate the IC50

value from the dose-response curve.[4]
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Caption: Workflow for the MTT cell viability assay.
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Signaling Pathways Modulated by Imidazole
Scaffolds
The diverse biological activities of imidazole derivatives stem from their ability to modulate a

wide range of signaling pathways.
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Caption: Inhibition of fungal ergosterol biosynthesis by imidazole antifungals.

Future Perspectives
The imidazole scaffold continues to be a highly attractive and versatile platform in medicinal

chemistry.[5] Current research is focused on several key areas, including the development of

targeted cancer therapies and novel antiviral and anti-inflammatory agents.[4] The inherent

physicochemical properties and synthetic tractability of the imidazole ring ensure that it will

remain a "privileged" structure for the foreseeable future, holding immense promise for

addressing unmet medical needs and advancing human health.[4][5]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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